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Compound of Interest

Compound Name: Linoleic Acid-d4

Cat. No.: B163651

For researchers, scientists, and drug development professionals, securing high-purity reagents
is paramount to the accuracy and reproducibility of experimental results. This guide provides a
comprehensive overview of reputable suppliers of high-purity Linoleic Acid-d4, a deuterated
internal standard crucial for the accurate quantification of linoleic acid in various biological
matrices. This document outlines key product specifications from various vendors, presents a
general experimental workflow for its use, and offers a logical diagram for supplier selection.

Supplier and Product Specifications

Linoleic Acid-d4 is primarily used as an internal standard in mass spectrometry-based
analyses, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS), to quantify the endogenous levels of linoleic
acid.[1][2] The quality and purity of the deuterated standard are critical for achieving reliable
and precise measurements. Below is a comparative table of high-purity Linoleic Acid-d4
available from leading suppliers in the research chemical industry.
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Purity/lsoto .
. Product CAS . Available
Supplier pic . Format
Name Number . Quantities
Enrichment
>99% A5 mg/ml
Cayman Linoleic Acid- deuterated 500 pg, 1 mg,  solution in
] 79050-23-0
Chemical d4 forms (d1-d4) 5 mg methyl
[11121[3] acetate
Santa Cruz
) Linoleic Acid- Contact for -
Biotechnolog 79050-23-0 >98% ) Not specified
d4 details
y
17.58 mM in
MedChemEx Linoleic acid- -
79050-23-0 Not specified 500 pg Methyl
press d4
acetate
Avanti Polar Linoleic acid - - Contact for -
o Not specified Not specified ) Not specified
Lipids (d5) details
Toronto
) ) ) 60-33-3 (non- - 10g (non- -
Research Linoleic Acid Not specified Not specified
) deuterated) deuterated)
Chemicals

Experimental Workflow: Quantification of Linoleic
Acid using Linoleic Acid-d4 Internal Standard

The following diagram outlines a typical experimental workflow for the quantification of linoleic

acid in a biological sample using Linoleic Acid-d4 as an internal standard. This process is

fundamental in lipidomics and related research areas to ensure the accuracy of the

measurements by accounting for sample loss during extraction and instrumental variability.
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Experimental Workflow for Linoleic Acid Quantification
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A generalized workflow for quantifying linoleic acid using a deuterated internal standard.
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Logical Relationship for Supplier Selection

Choosing the right supplier for research-grade Linoleic Acid-d4 involves considering several
factors beyond just the price. The following diagram illustrates a logical decision-making
process for selecting a supplier that best fits your research needs.
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Supplier Selection Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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